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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B153164 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a focused overview of the fundamental physicochemical

properties of ethyl tridecanoate, specifically its molecular formula and weight. These

parameters are critical for a wide range of applications, from analytical chemistry and quality

control to its use as a biochemical reagent in life sciences research.[1] This document presents

these core data points in a structured format and outlines the standard experimental workflows

for their determination.

Core Molecular Data
Ethyl tridecanoate is a fatty acid ethyl ester.[2] Its fundamental molecular properties are

essential for accurate stoichiometric calculations, analytical method development, and

interpretation of experimental results. The molecular formula and weight have been determined

and are presented below.

A summary of the key quantitative molecular data for ethyl tridecanoate is provided in Table 1.

Table 1: Molecular Formula and Weight of Ethyl Tridecanoate
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Property Value Source

Molecular Formula C₁₅H₃₀O₂
PubChem[2], Larodan[3],

NIST[4]

Molecular Weight 242.40 g/mol PubChem, TargetMol, Cheméo

Exact Mass 242.22458 g/mol PubChem

CAS Registry Number 28267-29-0 NIST

Experimental Protocols for Determination
The molecular formula and weight of a compound like ethyl tridecanoate are typically

determined and verified using a combination of mass spectrometry and elemental analysis.

2.1. Mass Spectrometry for Molecular Weight Determination

Mass spectrometry (MS) is the primary technique for determining the molecular weight of a

compound.

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to find the

molecular weight.

Methodology:

Sample Preparation: A dilute solution of ethyl tridecanoate is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Electron

Ionization (EI) is a common method for this type of molecule.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a

mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of ions at each m/z value. The peak

corresponding to the intact molecule (molecular ion, M+) provides the molecular weight.

High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps in

confirming the elemental composition.
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2.2. Elemental Analysis for Molecular Formula Verification

Elemental analysis provides the percentage composition of elements (carbon, hydrogen,

oxygen) in the compound, which is used to empirically determine the molecular formula.

Objective: To determine the relative percentages of Carbon, Hydrogen, and Oxygen in ethyl
tridecanoate.

Methodology:

Combustion: A precisely weighed sample of ethyl tridecanoate is combusted in a furnace

with an excess of oxygen.

Gas Separation: The combustion products (CO₂, H₂O) are passed through a series of

columns that separate them.

Quantification: The amounts of CO₂ and H₂O are measured using detectors (e.g., thermal

conductivity). The percentage of carbon and hydrogen in the original sample is calculated

from these measurements.

Oxygen Determination: The percentage of oxygen is typically determined by difference.

Formula Calculation: The percentage composition is used to calculate the empirical

formula. Combined with the molecular weight from mass spectrometry, the definitive

molecular formula (C₁₅H₃₀O₂) is established.

Visualization of Analytical Workflow
The logical flow for determining the molecular formula and weight of a chemical entity like ethyl
tridecanoate is depicted in the following diagram. This workflow starts with the sample and

branches into two parallel analytical pathways that converge to provide the final, confirmed

molecular identity.
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Caption: Workflow for Molecular Formula and Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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